molecular formula C9H11BrClNO2S B8675908 N-(4-bromophenyl)-3-chloropropane-1-sulfonamide

N-(4-bromophenyl)-3-chloropropane-1-sulfonamide

Cat. No.: B8675908
M. Wt: 312.61 g/mol
InChI Key: IARWDSLBGLPKTR-UHFFFAOYSA-N
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Description

N-(4-bromophenyl)-3-chloropropane-1-sulfonamide is a useful research compound. Its molecular formula is C9H11BrClNO2S and its molecular weight is 312.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11BrClNO2S

Molecular Weight

312.61 g/mol

IUPAC Name

N-(4-bromophenyl)-3-chloropropane-1-sulfonamide

InChI

InChI=1S/C9H11BrClNO2S/c10-8-2-4-9(5-3-8)12-15(13,14)7-1-6-11/h2-5,12H,1,6-7H2

InChI Key

IARWDSLBGLPKTR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NS(=O)(=O)CCCCl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromoaniline (0.86 g, 5.0 mmol) was dissolved in CH2Cl2 (15 mL), pyridine (0.5 mL) was added, and 3-chloropropanesulfonyl chloride (0.6 mL, 5.0 mmol) was added. The mixture was stirred for 4 hours, diluted with ethyl acetate, and then washed with water, 2N HCl, brine, dried over MgSO4, and concentrated. The crude product was purified via Isco chromatography (the Redisep® column, silica, gradient 5-60% ethyl acetate in hexane) to afford 1.2 g (77%) N-(4-bromophenyl)-3-chloropropane-1-sulfonamide.
Quantity
0.86 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
0.6 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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